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Compound of Interest

Compound Name: 3-Bromo-1-propanol

Cat. No.: B121458 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-1-propanol
This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 3-Bromo-1-propanol, tailored for researchers, scientists, and professionals in

drug development. Adherence to these procedures is critical for ensuring laboratory safety and

minimizing environmental impact.

Operational Plan: Handling and Storage

Proper handling and storage are paramount to prevent exposure and accidents. Operations

should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against the hazards of 3-Bromo-1-
propanol, which include skin and eye irritation, respiratory irritation, and harm if swallowed.[2]

[3]
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PPE Category Specification Rationale

Eye Protection
Splash-proof safety goggles or

a full-face respirator.[4]

Protects against splashes that

can cause serious eye

damage.[2]

Hand Protection

Double gloving is

recommended. Suggested

materials include Viton, Butyl

rubber, Neoprene, or PVA.[4]

Provides a robust barrier

against skin contact. If gloves

are compromised, they must

be removed immediately.[4]

Respiratory Protection

A NIOSH-approved half-face or

full-face respirator with an

organic vapor/acid gas

cartridge is necessary when

handling the neat chemical,

especially during weighing and

dilution.[2][4]

Protects against inhalation of

vapors that may cause

respiratory irritation.[5]

Body Protection

Tyvek-type disposable

protective clothing or

disposable sleeves taped to

gloves. A lab coat or other

impervious clothing is also

recommended.[2][6]

Minimizes the risk of skin

contact and contamination of

personal clothing.[4]

Storage:

Store 3-Bromo-1-propanol in a cool, dry, and well-ventilated area.[1][7] Keep containers tightly

closed and upright to prevent leakage.[7] It is advisable to store this chemical in a refrigerator

and away from sources of ignition.[4] The compound may be sensitive to prolonged exposure

to light.

Emergency Procedures: Spills and Exposure

Immediate and appropriate action is crucial in the event of a spill or accidental exposure.

Spill Cleanup Protocol:
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Remove Ignition Sources: Immediately eliminate all potential sources of ignition in the

vicinity.[4]

Ventilate the Area: Ensure adequate ventilation to disperse vapors.[7]

Containment: Use absorbent paper or inert material like sand or vermiculite to soak up the

spill.[4][6]

Collection: Seal the absorbent material and any contaminated clothing in a vapor-tight plastic

bag for disposal.[4]

Decontamination: Wash all contaminated surfaces with a soap and water solution.[4]

Re-entry: Do not re-enter the contaminated area until a safety officer has verified that it has

been properly cleaned.[4]

First-Aid Measures:
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with water or normal

saline solution for 20-30 minutes, removing

contact lenses if present.[2] Seek immediate

medical attention, even if no symptoms are

apparent.[2]

Skin Contact

Immediately flood the affected skin with water

while removing all contaminated clothing.[2]

Wash the affected area thoroughly with soap

and water.[2] Seek immediate medical attention.

[2]

Inhalation

Move the individual to fresh air immediately.[2] If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration.[8] Seek medical attention.[5]

Ingestion

Do NOT induce vomiting.[9] If the person is

conscious, rinse their mouth with water.[7] Seek

immediate medical attention.[5]

Disposal Plan

All waste containing 3-Bromo-1-propanol must be treated as hazardous waste.

Waste Collection and Disposal:

Collect all waste, including contaminated consumables like gloves and absorbent paper, in a

designated, leak-proof, and chemically compatible container.[6]

The container must be clearly labeled as "Hazardous Waste" with the full chemical name.[6]

Dispose of the waste through a licensed hazardous waste disposal company.[6] Do not

attempt to treat the chemical in the lab.[6]

Complete all necessary waste disposal forms and maintain records as per institutional and

local regulations.[6]
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Quantitative Data Summary

The following table summarizes key quantitative data for 3-Bromo-1-propanol.

Property Value

Molecular Formula C₃H₇BrO

Molecular Weight 138.99 g/mol [2]

Appearance Clear colorless liquid[2]

Boiling Point 145-148 °C (293-298 °F) at 760 mmHg[2]

Flash Point 65 °C (149 °F) - closed cup[10]

Density 1.537 g/cm³ at 25 °C[7]

Solubility in Water 50 to 100 mg/mL at 21 °C[2]

Vapor Pressure 0.1 mmHg at 20 °C[2]

Experimental Protocol Workflow

The logical workflow for handling and disposing of 3-Bromo-1-propanol is depicted below.

This diagram outlines the necessary steps from preparation to final waste disposal,

emphasizing safety at each stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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